Cas no 1097834-15-5 (1-(azidomethyl)-4-ethynylbenzene)

• Product Name: 1-(azidomethyl)-4-ethynylbenzene
• CAS No: 1097834-15-5
• MF: C₉H₇N₃
• MW: 157.171981096268
• CID: 6575562
• PubChem ID: 102417776
• Update Time: 2025-07-19

1-(azidomethyl)-4-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(azidomethyl)-4-ethynylbenzene
• Benzene, 1-(azidomethyl)-4-ethynyl-

• Inchi： 1S/C9H7N3/c1-2-8-3-5-9(6-4-8)7-11-12-10/h1,3-6H,7H2
• InChI Key： CTUFHQXXNYXBFK-UHFFFAOYSA-N
• SMILES： C(C1C=CC(C#C)=CC=1)N=[N+]=[N-]

Additional information on 1-(azidomethyl)-4-ethynylbenzene

Professional Introduction to Compound with CAS No. 1097834-15-5 and Product Name: 1-(azidomethyl)-4-ethynylbenzene

The compound with the CAS number 1097834-15-5 and the product name 1-(azidomethyl)-4-ethynylbenzene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in synthetic chemistry and medicinal chemistry. The presence of both an azidomethyl group and an ethynyl substituent makes it a versatile intermediate for the development of complex molecular architectures.

In recent years, the demand for specialized building blocks in drug discovery has surged, driven by the need for more efficient and innovative synthetic routes. 1-(azidomethyl)-4-ethynylbenzene stands out as a promising candidate due to its dual functionality, which allows for diverse chemical transformations. The azidomethyl group, in particular, is well-known for its utility in constructing heterocyclic compounds and in cross-coupling reactions, while the ethynyl group provides a site for further functionalization via Sonogashira couplings or other metal-catalyzed reactions.

One of the most compelling aspects of this compound is its role in the synthesis of biologically active molecules. Researchers have leveraged its structural motifs to develop novel pharmacophores targeting various diseases. For instance, studies have demonstrated its utility in constructing derivatives with potential antimicrobial and anti-inflammatory properties. The ability to introduce additional functional groups at both the azido and ethynyl positions allows for fine-tuning of physicochemical properties, making it an invaluable tool in medicinal chemistry.

Recent advancements in synthetic methodologies have further highlighted the importance of 1-(azidomethyl)-4-ethynylbenzene. The development of more efficient catalysts for azide-alkyne cycloadditions has enabled rapid construction of complex cyclic frameworks, which are often essential for drug-like molecules. Moreover, the compound's compatibility with various green chemistry principles has made it an attractive choice for sustainable synthesis. This aligns with global efforts to minimize hazardous waste and improve reaction efficiencies.

The pharmaceutical industry has also taken notice of this compound's potential. Its incorporation into drug candidates has shown promise in preclinical studies, particularly in the treatment of neurological disorders. The ability to modify its structure without losing biological activity has been a key factor in its success. Furthermore, the compound's stability under various reaction conditions makes it a reliable choice for large-scale synthesis, which is crucial for commercial drug production.

From a chemical perspective, 1-(azidomethyl)-4-ethynylbenzene exemplifies the power of functional group interplay in designing versatile intermediates. The combination of an azido group with an ethynyl substituent opens up numerous possibilities for further derivatization, including peroxylation, reduction to alcohols, or ring-closing metathesis reactions. These transformations are not only academically fascinating but also have practical implications in industrial applications.

The compound's role in material science is another area of growing interest. Its ability to form stable conjugated systems makes it suitable for applications in organic electronics and photovoltaics. Researchers have explored its potential as a precursor for conductive polymers and light-emitting materials, underscoring its versatility beyond traditional pharmaceutical applications.

In conclusion, 1-(azidomethyl)-4-ethynylbenzene (CAS No. 1097834-15-5) is a multifaceted compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it an indispensable tool for chemists and pharmacologists alike. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain at the forefront of chemical innovation.